2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol

• Molecular Formula: C10H17NO2S
• Molecular Weight: 215.31 g/mol
• IUPAC Name: 2-[1-(5-methylthiophen-2-yl)ethylamino]propane-1,3-diol
• InChI: InChI=1S/C10H17NO2S/c1-7-3-4-10(14-7)8(2)11-9(5-12)6-13/h3-4,8-9,11-13H,5-6H2,1-2H3
• InChI Key: DZHRVQZJPRLCHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(C)NC(CO)CO

Description

2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol is a synthetic organic compound featuring a propane-1,3-diol backbone substituted with a secondary amine group linked to a 5-methylthiophen-2-yl moiety. This structure combines hydrophilic (diol and amine) and hydrophobic (thiophene) regions, making it a candidate for applications in medicinal chemistry, particularly as a ligand or intermediate in drug synthesis.

Preparation Methods

The synthesis of 2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol typically involves the reaction of 5-methylthiophene-2-carbaldehyde with an appropriate amine, followed by reduction and subsequent functionalization to introduce the diol group . The reaction conditions often include the use of reducing agents such as sodium borohydride or lithium aluminum hydride, and the reactions are typically carried out under inert atmosphere to prevent oxidation . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity .

Chemical Reactions Analysis

2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol undergoes various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized using reagents like m-chloroperbenzoic acid (m-CPBA) to form sulfoxides or sulfones.

Reduction: The compound can be reduced using agents like lithium aluminum hydride to yield the corresponding alcohols.

Common reagents used in these reactions include oxidizing agents like m-CPBA, reducing agents like sodium borohydride, and electrophiles for substitution reactions . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Thiophene derivatives, including this compound, are investigated for their potential therapeutic applications, such as in the treatment of cancer and neurological disorders.

Industry: It is used in the development of materials with specific electronic properties, such as conductive polymers.

Mechanism of Action

The mechanism of action of 2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol involves its interaction with specific molecular targets and pathways. The thiophene ring can interact with various enzymes and receptors, modulating their activity . For example, it may inhibit certain enzymes involved in inflammatory pathways, leading to anti-inflammatory effects . The exact molecular targets and pathways depend on the specific biological context and the functional groups present on the compound .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features

The compound’s uniqueness lies in its 5-methylthiophene substituent and propane-1,3-diol-amine framework. Comparisons with related compounds highlight key differences:

Compound Name	Core Structure	Substituents/Functional Groups	Key Differences
2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol	Propane-1,3-diol + amine linkage	5-Methylthiophen-2-yl, secondary amine	Thiophene ring with methyl substitution
2-Guaiacylpropane-1,3-diol	Propane-1,3-diol	Guaiacyl (2-methoxyphenyl) group	Methoxy-phenyl vs. thiophene substitution
Erythro/threo-1,2-bis-(4-hydroxy-3-methoxyphenyl)-propane-1,3-diol	Propane-1,3-diol + aryl groups	Two 4-hydroxy-3-methoxyphenyl groups, diastereomers	Dual aryl substitution, stereochemistry
1-(4-Hydroxy-3-methoxyphenyl)-propan-1,2-diol	Propane-1,2-diol	4-Hydroxy-3-methoxyphenyl group	Diol position (1,2 vs. 1,3)

Key Observations :

• Thiophene vs. Aryl Substitution : The 5-methylthiophene group in the target compound introduces sulfur-based π-electron interactions, contrasting with oxygen-rich aryl groups in analogs like 2-guaiacylpropane-1,3-diol. This may enhance lipophilicity and alter binding affinities .

Biological Activity

2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol is a compound of increasing interest in pharmacology due to its unique structural features and potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol is C10H17NO2S, with a molecular weight of 215.31 g/mol. Its structure includes a thiophene ring, an ethylamino group, and a propane-1,3-diol backbone, which may contribute to its biological activity.

Property	Value
Molecular Formula	C10H17NO2S
Molecular Weight	215.31 g/mol
IUPAC Name	2-[1-(5-methylthiophen-2-yl)ethylamino]propane-1,3-diol
InChI Key	QFOTUNCRGGZDGE-UHFFFAOYSA-N

The biological activity of this compound is primarily attributed to its interaction with various molecular targets. Research indicates that it may modulate signaling pathways related to inflammation and microbial growth. The thiophene moiety enhances binding affinity to specific enzymes and receptors involved in these processes.

Antimicrobial Activity

Studies have shown that compounds with similar structures exhibit antimicrobial properties. The presence of the thiophene ring may enhance the compound's ability to inhibit microbial growth. Investigations are ongoing to determine the specific mechanisms through which this compound exerts its antimicrobial effects.

Anticancer Properties

Initial research suggests that 2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol may possess anticancer properties. Compounds with analogous structures have been shown to inhibit cancer cell proliferation. Further studies are needed to elucidate the specific pathways involved in its anticancer activity.

Case Studies and Research Findings

• Enzyme Inhibition Studies :
  • A study investigated the compound's ability to inhibit specific enzymes linked to cancer progression. The results indicated significant inhibitory effects, suggesting potential applications in cancer therapy.
• Pharmacological Profiling :
  • In vitro studies demonstrated that the compound interacts with various receptors implicated in inflammatory responses, indicating a potential role in treating inflammatory diseases.
• Toxicological Assessments :
  • Toxicity studies conducted on animal models revealed that the compound is well-tolerated at certain dosages, with no significant adverse effects noted at therapeutic levels. This supports its potential for safe therapeutic use.

Comparative Analysis with Similar Compounds

The biological activity of 2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol can be compared with other compounds featuring similar structural motifs:

Compound Name	Molecular Formula	Key Features
2-{[1-(3-Chlorophenyl)ethyl]amino}propane-1,3-diol	C10H14ClNO2	Contains a chlorophenyl group; studied for antimicrobial properties.
2-{[(5-Bromothiophen-2-yl)methyl]amino}propane-1,3-diol	C10H14BrNOS	Similar bromothiophene structure; differing functional groups may affect biological activity.